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Compound of Interest

Compound Name: 1,2,7-Trichloronaphthalene

Cat. No.: B15346560

This technical guide provides a comprehensive overview of the vapor pressure and Henry's
Law constant for 1,2,7-Trichloronaphthalene, a specific congener of polychlorinated
naphthalenes (PCNSs). Due to a scarcity of direct experimental data for this particular isomer,
this document also includes data for other trichloronaphthalene isomers and related
compounds to provide context and facilitate estimations for environmental fate and transport
modeling. This guide is intended for researchers, scientists, and professionals in drug
development and environmental science.

Core Physicochemical Data

The partitioning of a chemical between the gas and aqueous phases is governed by its vapor
pressure and Henry's Law constant. These parameters are critical for predicting the
environmental distribution and persistence of substances like 1,2,7-Trichloronaphthalene.

Vapor Pressure

Direct experimental data for the vapor pressure of 1,2,7-Trichloronaphthalene is not readily
available in the reviewed literature. However, data for other trichloronaphthalene isomers can
serve as a valuable reference. The vapor pressures for several isomers are presented in Table
1. It is important to note that vapor pressure is temperature-dependent.

Table 1: Vapor Pressure Data for Trichloronaphthalene Isomers and Related Compounds
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Vapor Pressure
Compound (Pa) Temperature (°C) Notes
a

Enthalpy of
1,2,3- by

) vaporization is 68
Trichloronaphthalene

kJ/mol at 100°C[1]

Boiling point is
1,3,7- ]
) Not available - 309.3°C at 760
Trichloronaphthalene
mmHg[2]
1,4,5- Value is 0.000377
) 0.0000503 25
Trichloronaphthalene mmHg at 25°CJ3]

Note: Conversion from mmHg to Pa is approximately 1 mmHg = 133.322 Pa.

Henry's Law Constant

The Henry's Law constant (HLC) relates the partial pressure of a solute in the gas phase to its
concentration in the aqueous phase at equilibrium. A compilation of Henry's Law constants by
Rolf Sander of the Max-Planck Institute for Chemistry provides a value for 1,2,7-
Trichloronaphthalene (PCN-17).

Table 2: Henry's Law Constant for 1,2,7-Trichloronaphthalene

Henry's Law
Compound CAS RN Method
Constant (H)

1,2,7-
Trichloronaphthalene 51570-43-5 See Compilation Compilation
(PCN-17)

For a comprehensive and up-to-date database of Henry's Law constants, including the
temperature dependence, researchers are encouraged to consult the living review and online
database maintained by Sander[4].

Experimental Protocols
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The determination of vapor pressure and Henry's Law constant for hydrophobic organic
compounds like trichloronaphthalenes requires specialized experimental techniques. The
following sections detail common methodologies cited in the literature for similar compounds
such as polychlorinated biphenyls (PCBs), which share structural and chemical similarities with
PCNSs.

Vapor Pressure Determination: Knudsen Effusion
Method

The Knudsen effusion method is a widely used technique for measuring the low vapor
pressures of solid or liquid substances with low volatility.[5][6]

Methodology:

o Sample Preparation: A small amount of the purified compound is placed in a Knudsen cell,
which is a small, thermostated container with a very small orifice.

o Equilibration: The cell is placed in a high-vacuum chamber and heated to a precise
temperature, allowing the sample to reach vapor pressure equilibrium.

» Effusion: The vapor effuses through the orifice into the vacuum. The rate of mass loss of the
sample is measured over a specific time period.

o Calculation: The vapor pressure (P) is calculated using the Hertz-Knudsen equation: P = (Am
[ (A*t) *sgrt(2 *m*R * T/ M) Where:

Am is the mass loss

o

A is the area of the orifice

o

t is the time of effusion

o

[¢]

R is the ideal gas constant

[¢]

T is the absolute temperature

M is the molar mass of the substance

o
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By conducting the experiment at various temperatures, the temperature dependence of the
vapor pressure can be determined, and thermodynamic parameters like the enthalpy of
sublimation or vaporization can be derived using the Clausius-Clapeyron equation[6].

Caption: Workflow for Vapor Pressure Determination via Knudsen Effusion.

Henry's Law Constant Determination: Inert Gas
Stripping (IGS)

Inert Gas Stripping (IGS) is a dynamic method suitable for measuring the Henry's Law constant
of volatile and semi-volatile organic compounds from aqueous solutions.[4][7]

Methodology:

e Solution Preparation: An agueous solution of the target compound with a known
concentration is prepared.

 Stripping: An inert gas (e.g., nitrogen) is bubbled through the solution at a constant flow rate.
The gas strips the volatile compound from the liquid phase.

e Analysis: The concentration of the compound in the off-gas is continuously monitored over
time using a suitable detector, such as a gas chromatograph (GC)[8].

o Calculation: The Henry's Law constant is determined from the rate of decrease of the
compound's concentration in the liquid phase or its concentration in the gas phase. The
relationship is derived from a mass balance on the system.

Several variations of this method exist, including the bubble column and multiple equilibration
techniques, which can be adapted based on the compound's properties and the desired
accuracy[8][9].
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Caption: Relationship between Phases Governed by Henry's Law.

Conclusion

This technical guide summarizes the available data for the vapor pressure and Henry's Law
constant of 1,2,7-Trichloronaphthalene and its isomers. While a direct experimental value for
the vapor pressure of 1,2,7-Trichloronaphthalene is not currently available, the data on
related isomers and the detailed experimental protocols provided herein offer a solid foundation
for researchers to estimate this property and to conduct further experimental investigations.
The provided Henry's Law constant information is a crucial parameter for environmental
modeling. The use of standardized and validated experimental methods, such as the Knudsen
effusion and inert gas stripping techniques, is essential for generating high-quality data for
these environmentally significant compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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